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An In-depth Review of a Selective HDAC6 Inhibitor with Neuroprotective Potential

Abstract
Hdac6-IN-45 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6) that has

emerged as a promising therapeutic candidate, particularly in the context of neurodegenerative

diseases such as Alzheimer's. This technical guide provides a comprehensive overview of

Hdac6-IN-45, including its chemical properties, mechanism of action, in vitro and in vivo

efficacy, and detailed experimental protocols. The information is intended for researchers,

scientists, and drug development professionals working in the fields of neuropharmacology,

oncology, and medicinal chemistry.

Chemical and Physical Properties
Hdac6-IN-45, with a CAS number of 3048532-05-1, is a small molecule with the chemical

formula C23H24FN3O2 and a molecular weight of 393.45 g/mol .[1] Its structure features a

tetrahydro-β-carboline scaffold, which contributes to its high selectivity for the HDAC6 enzyme.

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15610795?utm_src=pdf-interest
https://www.benchchem.com/product/b15610795?utm_src=pdf-body
https://www.benchchem.com/product/b15610795?utm_src=pdf-body
https://www.benchchem.com/product/b15610795?utm_src=pdf-body
https://www.researchgate.net/figure/General-cellular-signaling-pathways-of-HDAC6-and-the-consequences-of-its-inhibition-for_fig2_342496619
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2023.1217730/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3048532-05-1 [1]

Molecular Formula C23H24FN3O2 [1]

Molecular Weight 393.45 g/mol [1]

Mechanism of Action
Hdac6-IN-45 exerts its biological effects primarily through the selective inhibition of HDAC6, a

class IIb histone deacetylase predominantly located in the cytoplasm.[3] Unlike other HDACs

that primarily target histone proteins in the nucleus, HDAC6 has a broader range of non-

histone substrates, including α-tubulin, cortactin, and Hsp90.[3][4] By inhibiting HDAC6,

Hdac6-IN-45 leads to the hyperacetylation of these substrates, thereby modulating various

cellular processes.

A key aspect of Hdac6-IN-45's neuroprotective effect is its ability to activate the Nrf2 signaling

pathway.[2][5] This pathway is a critical cellular defense mechanism against oxidative stress.[6]

[7][8] Activation of Nrf2 leads to the transcription of antioxidant and cytoprotective genes, which

helps to mitigate the reactive oxygen species (ROS)-induced cellular damage implicated in

neurodegenerative disorders.[6][7][8] Furthermore, Hdac6-IN-45 has been shown to inhibit

apoptosis in neuronal cells, a crucial factor in preventing neuronal loss in diseases like

Alzheimer's.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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